Cas no 2580243-16-7 (2-(benzyloxy)carbonyl-6-phenyl-2-azaspiro3.3heptane-6-carboxylic acid)

• Product Name: 2-(benzyloxy)carbonyl-6-phenyl-2-azaspiro3.3heptane-6-carboxylic acid
• CAS No: 2580243-16-7
• MF: C₂₁H₂₁NO₄
• MW: 351.395745992661
• CID: 5661448
• PubChem ID: 165889086
• Update Time: 2025-06-11

2-(benzyloxy)carbonyl-6-phenyl-2-azaspiro3.3heptane-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27731723
• 2580243-16-7
• 2-[(benzyloxy)carbonyl]-6-phenyl-2-azaspiro[3.3]heptane-6-carboxylic acid
• 2-(benzyloxy)carbonyl-6-phenyl-2-azaspiro3.3heptane-6-carboxylic acid

• Inchi： 1S/C21H21NO4/c23-18(24)21(17-9-5-2-6-10-17)12-20(13-21)14-22(15-20)19(25)26-11-16-7-3-1-4-8-16/h1-10H,11-15H2,(H,23,24)
• InChI Key： SYIIUGBTVUYSRH-UHFFFAOYSA-N
• SMILES： OC(C1(C2C=CC=CC=2)CC2(CN(C(=O)OCC3C=CC=CC=3)C2)C1)=O

Computed Properties

• Exact Mass: 351.14705815g/mol
• Monoisotopic Mass: 351.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 534
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-(benzyloxy)carbonyl-6-phenyl-2-azaspiro3.3heptane-6-carboxylic acid

Introduction to 2-(benzyloxy)-carbonyl-6-phenyl-2-azaspiro3.3-heptane-6-carboxylic Acid (CAS No. 2580243-16-7)

2-(benzyloxy)-carbonyl-6-phenyl-2-azaspiro3.3-heptane-6-carboxylic acid, identified by its CAS number 2580243-16-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of spirocyclic azaspiranes, which are known for their unique structural features and potential biological activities. The presence of both benzyloxy and carbonyl functional groups, along with the spirocyclic framework, makes this molecule a promising candidate for further exploration in drug discovery and development.

The structural complexity of 2-(benzyloxy)-carbonyl-6-phenyl-2-azaspiro3.3-heptane-6-carboxylic acid arises from its spirocyclic core, which consists of two fused rings—a seven-membered azacyclohepane ring and a six-membered cyclohexane ring. This arrangement introduces rigidity to the molecule, which can be advantageous in terms of binding affinity and selectivity when interacting with biological targets. The benzyloxy group at the 2-position and the carboxylic acid group at the 6-position provide additional functional handles for chemical modifications, enabling the synthesis of derivatives with tailored properties.

In recent years, spirocyclic azaspiranes have been studied extensively due to their potential pharmacological effects. These compounds have shown promise in various therapeutic areas, including anti-inflammatory, analgesic, and anticancer applications. The unique conformational flexibility offered by the spirocyclic structure allows for optimal interaction with biological macromolecules, making them attractive scaffolds for drug design. Specifically, the rigid framework can enhance binding affinity by reducing conformational entropy loss upon complex formation.

The phenyl substituent in 2-(benzyloxy)-carbonyl-6-phenyl-2-azaspiro3.3-heptane-6-carboxylic acid contributes to the overall electronic properties of the molecule, influencing its reactivity and biological activity. Phenyl groups are often incorporated into drug molecules to enhance lipophilicity and improve membrane permeability, which are critical factors for oral bioavailability. Additionally, the presence of multiple aromatic rings can facilitate π-stacking interactions with biological targets, further enhancing binding affinity.

The synthesis of 2-(benzyloxy)-carboxylic acid carbonyl group at position 1 provides a site for further derivatization via amide bond formation. This functionality is widely used in medicinal chemistry to link pharmacophoric units together or to introduce specific properties into a molecule. The spirocyclic core itself presents a challenge in synthetic chemistry due to its strained nature, but modern methodologies have made significant advancements in constructing such complex structures efficiently.

In the context of current research, there has been growing interest in leveraging computational methods to predict the biological activity of spirocyclic azaspiranes like 2-()-. By employing molecular modeling techniques such as molecular dynamics simulations and quantum mechanical calculations, researchers can gain insights into how these molecules interact with their targets at an atomic level. This approach has led to the identification of novel pharmacophores and optimized molecular architectures.

The potential applications of this compound extend beyond traditional pharmaceuticals. For instance, its unique structural features make it an excellent candidate for developing chiral auxiliaries or catalysts in asymmetric synthesis—a field where enantioselective control is crucial for producing biologically active molecules enantiomerically pure. The rigid spirocyclic framework can serve as a scaffold for designing molecules that exhibit high enantiomeric excess upon reaction with chiral catalysts.

The chemical stability of 2-(benzyloxy)-carboxylic acid carbonyl derivative is another area of interest that has been explored in recent studies. The benzyloxy group provides protection against hydrolysis under neutral or slightly acidic conditions while maintaining reactivity under basic conditions when needed for further functionalization. This balance makes it an ideal choice for protecting carboxylic acids during multi-step syntheses where different reaction conditions are employed sequentially.

Efforts have also been directed toward exploring derivatives of this compound that exhibit enhanced solubility or bioavailability while retaining their pharmacological activity. By introducing polar groups such as hydroxyl or amine moieties into the structure while preserving key pharmacophoric elements like the spirocyclic core and aromatic substituents; researchers aim to develop more effective therapeutic agents suitable for oral administration or other routes of delivery.

The role played by computational chemistry cannot be overstated when it comes to advancing our understanding of compounds like 2-(benzyloxy)-carboxylic acid carbonyl derivative). Advanced algorithms allow scientists not only predict but also rationalize observed behaviors; thus accelerating discovery processes significantly compared traditional experimental approaches alone would require otherwise.